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This guide provides an in-depth exploration of the molecular weight of Tylosin tartrate, a critical
parameter for researchers, scientists, and drug development professionals. Beyond a simple
numerical value, this document delves into the chemical composition, methodologies for
determination, and the significance of this property in a scientific context.

Introduction to Tylosin and its Tartrate Salt

Tylosin is a macrolide antibiotic produced by the fermentation of Streptomyces fradiae.[1][2][3]
It is a mixture of four active components: Tylosin A, B, C, and D.[1] Due to its potent activity
against Gram-positive bacteria, it is widely used in veterinary medicine.[2]

For pharmaceutical applications, Tylosin is often formulated as a tartrate salt. The formation of
a salt enhances the solubility and stability of the parent compound. Tylosin tartrate is formed by
the reaction of Tylosin base with tartaric acid.[4][5] This guide will focus on the molecular
characteristics of this salt form.

Chemical Composition and Molecular Formula

The chemical structure of Tylosin tartrate is a combination of the Tylosin molecule and tartaric
acid. The molecular formula for the primary component, Tylosin A, is C46H77NO17.[3][6]
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Tartaric acid has a molecular formula of C4H606.

The resulting salt, Tylosin tartrate, therefore has a combined molecular formula of
C50H83N023.[4][7] This formula is the simple sum of the atoms from both the Tylosin base
and tartaric acid.

Determining the Molecular Weight of Tylosin
Tartrate

The molecular weight of a compound is a fundamental physical property, representing the
mass of one mole of the substance. For Tylosin tartrate, this value is derived from its molecular
formula.

Theoretical Molecular Weight

Based on the molecular formula C50H83NO23, the theoretical molecular weight of Tylosin
tartrate can be calculated using the atomic weights of its constituent elements:

Carbon (C): 50 atoms x 12.011 g/mol = 600.55 g/mol

Hydrogen (H): 83 atoms x 1.008 g/mol = 83.664 g/mol

Nitrogen (N): 1 atom x 14.007 g/mol = 14.007 g/mol

Oxygen (O): 23 atoms x 15.999 g/mol = 367.977 g/mol
Total Molecular Weight = 1066.198 g/mol

This calculated value is consistent with the molecular weight reported by numerous
authoritative sources, which is approximately 1066.2 g/mol .[4][6][7][8][9][10]

Summary of Physicochemical Properties
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Property Value Source
Molecular Formula C50H83N023 PubChem[4]
Average Molecular Weight 1066.2 g/mol PubCheml[4]
Monoisotopic Molecular

. 1065.53558789 Da PubChem[4]
Weight
Appearance White to off-white powder AuSaMicS[11]
Solubility Soluble in water and methanol ~ AuSaMicS[11]

It is important to note that some sources may report slightly different molecular weights due to
variations in the isotopic composition of the elements or the specific Tylosin components
present in the mixture. For instance, a value of 1154.32 g/mol has been noted in one source,
which may represent a different salt form or a typographical error.[11] However, the consensus
for the tartrate salt of Tylosin A is approximately 1066.2 g/mol .

Experimental Determination of Molecular Weight

While the theoretical molecular weight provides a precise value, experimental techniques are
essential for confirmation and for analyzing unknown samples. High-resolution mass
spectrometry is the gold standard for determining the molecular weight of compounds like
Tylosin tartrate.

Experimental Protocol: High-Resolution Mass
Spectrometry

Objective: To experimentally determine the molecular weight of a Tylosin tartrate sample.
Methodology:
e Sample Preparation:

o Accurately weigh 1 mg of Tylosin tartrate.

o Dissolve the sample in 1 mL of a suitable solvent, such as a mixture of water and

acetonitrile, to a final concentration of 1 mg/mL.
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o Perform serial dilutions to obtain a final concentration suitable for mass spectrometry
analysis (e.g., 1 pg/mL).

e |nstrumentation:

o Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF)
instrument, capable of high mass accuracy.

o Couple the mass spectrometer to an appropriate ionization source, such as Electrospray
lonization (ESI), which is well-suited for polar molecules like Tylosin tartrate.

o Data Acquisition:
o Infuse the sample solution directly into the ESI source at a constant flow rate.

o Acquire mass spectra in positive ion mode, as the nitrogen atom in the Tylosin structure is
readily protonated.

o Scan a mass range that encompasses the expected molecular ion of Tylosin tartrate (e.qg.,
m/z 800-1200).

e Data Analysis:

[¢]

Identify the peak corresponding to the protonated molecule, [M+H]+. For Tylosin tartrate,
this would be expected at an m/z value of approximately 1067.2.

[¢]

Utilize the high-resolution data to determine the accurate mass of the ion.

[¢]

Subtract the mass of a proton (1.007276 u) from the measured accurate mass to obtain
the experimental molecular weight of the neutral molecule.

o

Compare the experimental molecular weight to the theoretical molecular weight for
confirmation.

Causality Behind Experimental Choices:

o High-Resolution Mass Spectrometry: This technique is chosen for its ability to provide highly
accurate mass measurements, allowing for the unambiguous determination of the elemental
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composition of the molecule.

» Electrospray lonization (ESI): ESI is a soft ionization technique that minimizes fragmentation
of the molecule, ensuring that the intact molecular ion is observed. This is crucial for
accurately determining the molecular weight of the parent compound.

» Positive lon Mode: The presence of a basic nitrogen atom in the dimethylamino group of the
mycaminose sugar makes Tylosin readily amenable to protonation, leading to a strong signal
in positive ion mode.

Structural Relationship of Tylosin Tartrate
Components

The formation of Tylosin tartrate from its constituent parts can be visualized as follows:

( ) [ )
( )

Click to download full resolution via product page

Caption: Formation of Tylosin Tartrate from Tylosin and Tartaric Acid.

Conclusion

The molecular weight of Tylosin tartrate is a cornerstone of its chemical identity, with a widely
accepted value of approximately 1066.2 g/mol . This value is derived from its molecular
formula, C50H83N0O23, which represents the combination of Tylosin and tartaric acid.
Understanding this fundamental property is essential for accurate dosage calculations,
formulation development, and regulatory compliance in the pharmaceutical and veterinary
sciences. The use of high-resolution mass spectrometry provides a robust method for the
experimental verification of this critical parameter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b16368602?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16368602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

